Cas no 79852-13-4 (1,3-Benzenediol,4-(7-hydroxy-2H-1-benzopyran-3-yl)-)

1,3-Benzenediol,4-(7-hydroxy-2H-1-benzopyran-3-yl)- structure
79852-13-4 structure
Product Name:1,3-Benzenediol,4-(7-hydroxy-2H-1-benzopyran-3-yl)-
CAS No:79852-13-4
MF:C15H12O4
MW:256.253384590149
CID:579351
Update Time:2024-03-01

1,3-Benzenediol,4-(7-hydroxy-2H-1-benzopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,4-(7-hydroxy-2H-1-benzopyran-3-yl)-
    • Haginin D
    • 1,3-Benzenediol, 4-(7-hydroxy-2H-1-benzopyran-3-yl)-
    • 7,2',4'-Trihydroxyisoflavene
    • Inchi: 1S/C15H12O4/c16-11-3-4-13(14(18)6-11)10-5-9-1-2-12(17)7-15(9)19-8-10/h1-7,16-18H,8H2
    • InChI Key: IHOXLUDKLLDPHW-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(C2=CC3=CC=C(O)C=C3OC2)C(O)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • XLogP3: 1.298

Experimental Properties

  • Density: 1.439±0.06 g/cm3(Predicted)
  • Melting Point: 181-186 °C
  • Boiling Point: 524.0±50.0 °C(Predicted)
  • pka: 9.48±0.20(Predicted)
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